Cas no 1263208-88-3 (4-Chloro-2-(cyclopent-1-en-1-yl)phenol)

• Product Name: 4-Chloro-2-(cyclopent-1-en-1-yl)phenol
• CAS No: 1263208-88-3
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 5714243
• PubChem ID: 102534082
• Update Time: 2025-06-08

4-Chloro-2-(cyclopent-1-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(cyclopent-1-en-1-yl)phenol
• 1263208-88-3
• 4-Chloro-2-cyclopent-1-enyl-phenol
• Phenol, 4-chloro-2-(1-cyclopenten-1-yl)-

• Inchi： 1S/C11H11ClO/c12-9-5-6-11(13)10(7-9)8-3-1-2-4-8/h3,5-7,13H,1-2,4H2
• InChI Key： DGTAEGZZEVMBCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=CCCC1)O

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±42.0 °C(Predicted)
• pka: 9.72±0.48(Predicted)

Additional information on 4-Chloro-2-(cyclopent-1-en-1-yl)phenol

Research Brief on 4-Chloro-2-(cyclopent-1-en-1-yl)phenol (CAS: 1263208-88-3): Recent Advances and Applications

The compound 4-Chloro-2-(cyclopent-1-en-1-yl)phenol (CAS: 1263208-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in the modular construction of polycyclic scaffolds, which are crucial for developing novel kinase inhibitors. The presence of both the phenolic hydroxyl group and the cyclopentenyl moiety allows for versatile chemical modifications, making it a valuable building block in medicinal chemistry.

In terms of biological activity, preliminary screening data from multiple research groups indicate that 4-Chloro-2-(cyclopent-1-en-1-yl)phenol exhibits moderate antimicrobial properties against Gram-positive bacteria, with MIC values ranging from 32-64 μg/mL. This activity appears to be structure-dependent, as analogs lacking the chlorine substitution show significantly reduced potency. Molecular docking studies suggest potential interactions with bacterial efflux pump proteins, though further validation is required.

Perhaps most notably, the compound has emerged as a promising scaffold for developing selective estrogen receptor modulators (SERMs). A recent patent application (WO2023056123) describes derivatives of 1263208-88-3 that demonstrate tissue-selective estrogenic activity in preclinical models, with particular efficacy in bone tissue while showing minimal uterine stimulation. This profile suggests potential applications in osteoporosis treatment with reduced side effects compared to current therapies.

The metabolic stability and pharmacokinetic properties of 4-Chloro-2-(cyclopent-1-en-1-yl)phenol derivatives have been investigated in several ADME studies. While the parent compound shows rapid hepatic clearance (t_1/2 = 1.8 h in rat models), strategic modifications at the 4-position have yielded analogs with improved oral bioavailability (up to 42% in canine models) and extended half-lives. These findings, published in Drug Metabolism and Disposition (2023), provide important insights for further lead optimization.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 1263208-88-3. A 2024 study in Organic Process Research & Development reported a continuous flow synthesis method that achieves 78% yield with significantly reduced reaction times (15 minutes vs. 6 hours in batch processes). This technological improvement addresses previous scalability challenges and could facilitate larger-scale production for preclinical development.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies exploring modifications to both the phenol and cyclopentenyl moieties. Early results suggest that introducing electron-withdrawing groups at the 5-position of the phenol ring enhances both metabolic stability and target binding affinity. These findings, combined with the compound's relatively low cytotoxicity (CC₅₀ > 100 μM in HepG2 cells), position 4-Chloro-2-(cyclopent-1-en-1-yl)phenol as a versatile platform for developing new therapeutic agents across multiple disease areas.